Cas no 910808-11-6 (Netupitant metabolite Netupitant N-oxide)

• Product Name: Netupitant metabolite Netupitant N-oxide
• CAS No: 910808-11-6
• MF: C₃₀H₃₂F₆N₄O₂
• MW: 594.591108322144
• MDL: MFCD28900725
• CID: 2094715
• Update Time: 2024-10-26

Netupitant metabolite Netupitant N-oxide Chemical and Physical Properties

Names and Identifiers

• Netupitant N-oxide (3)
• Netupitant N-Oxide
• Netupitant metabolite Netupitant N-oxide
• N,α,α-Trimethyl-N-[6-(4-methyl-4-oxido-1-piperazinyl)-4-(2-methylphenyl)-3-pyridinyl]-3,5-bis(trifluoromethyl)benzeneacetamide (ACI)
• 2-[3,5-Bis(trifluoromethyl)phenyl]-N,2-dimethyl-N-[6-(4-methyl-4-oxidopiperazin-4-ium-1-yl)-4-(2-methylphenyl)pyridin-3-yl]propanamide

• MDL： MFCD28900725
• Inchi： 1S/C30H32F6N4O2/c1-19-8-6-7-9-23(19)24-17-26(39-10-12-40(5,42)13-11-39)37-18-25(24)38(4)27(41)28(2,3)20-14-21(29(31,32)33)16-22(15-20)30(34,35)36/h6-9,14-18H,10-13H2,1-5H3
• InChI Key： FKUOVQVMCOPBJS-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)N(C)C1C(C2C(C)=CC=CC=2)=CC(N2CC[N+](C)([O-])CC2)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 8

Netupitant metabolite Netupitant N-oxide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.